rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans
Overview
Description
Rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans (RBCP) is an organic compound with a cyclopentane ring structure containing a bromine atom. RBCP has a wide range of applications in the fields of medicinal chemistry, organic synthesis, and materials science. Its ability to act as a catalyst in various reactions, its low toxicity, and its relatively low cost make it an attractive choice for researchers.
Scientific Research Applications
Rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans has been used in a variety of scientific research applications. In medicinal chemistry, it has been used as a catalyst in the synthesis of new drugs and as a starting material in the development of drug delivery systems. In organic synthesis, it has been used as a reagent in the synthesis of complex organic molecules, such as polymers and pharmaceuticals. In materials science, it has been used as a catalyst in the synthesis of nanomaterials and as a starting material for the production of conductive materials.
Mechanism of Action
Rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans acts as a catalyst in a variety of reactions. In the Grignard reaction, it acts as a Lewis acid, which is an electron-pair acceptor. This allows it to facilitate the formation of a new carbon-halogen bond. In the Friedel-Crafts alkylation reaction, it acts as a Lewis base, which is an electron-pair donor. This allows it to facilitate the formation of a carbon-carbon bond. In the aldol condensation reaction, it acts as a nucleophile, which is an electron-pair donor. This allows it to facilitate the formation of a carbon-oxygen bond.
Biochemical and Physiological Effects
rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of certain bacteria and fungi. It has also been shown to have an anti-inflammatory effect, and it has been used as an antioxidant to protect cells from oxidative stress. In vivo studies have shown that it can reduce the levels of certain hormones, such as testosterone and cortisol.
Advantages and Limitations for Lab Experiments
Rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans has several advantages for lab experiments. It is relatively inexpensive and easy to obtain, and it has a low toxicity. It is also highly soluble in water and other organic solvents, which makes it a convenient choice for many experiments. On the other hand, it has some limitations. Its low reactivity means that it is not suitable for some reactions, and its low solubility in some solvents can make it difficult to use in certain experiments.
Future Directions
Rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans has many potential applications in the fields of medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, it could be used as a catalyst in the synthesis of new drugs and as a starting material in the development of drug delivery systems. In organic synthesis, it could be used as a reagent in the synthesis of complex organic molecules, such as polymers and pharmaceuticals. In materials science, it could be used as a catalyst in the synthesis of nanomaterials and as a starting material for the production of conductive materials. Additionally, further research could be conducted to investigate the biochemical and physiological effects of rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans, as well as its potential applications in energy storage and renewable energy technologies.
Synthesis Methods
Rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans can be synthesized using a variety of methods. The most common method is via a Grignard Reaction, which involves the combination of a Grignard reagent (a carbon-halogen bond) and an aldehyde or ketone. The reaction proceeds through a series of steps to produce the desired product. Other methods include the use of a Friedel-Crafts alkylation reaction or an aldol condensation reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-bromobenzaldehyde", "cyclopentadiene", "magnesium", "iodine", "ethanol", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "diethyl ether", "water" ], "Reaction": [ "Step 1: Preparation of cyclopentadiene by the Diels-Alder reaction of cyclopentadiene and 4-bromobenzaldehyde in the presence of magnesium and iodine as a catalyst in ethanol.", "Step 2: Reduction of the resulting cyclopentadiene-4-bromobenzaldehyde adduct with sodium borohydride in acetic acid to obtain rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol.", "Step 3: Separation of the racemic mixture by conversion of the alcohol to its corresponding diastereomeric esters using (S)-(-)-2-methylbutyric anhydride.", "Step 4: Hydrolysis of the esters with sodium hydroxide to obtain the desired product rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans.", "Step 5: Purification of the product by recrystallization from diethyl ether and water." ] } | |
CAS RN |
344462-76-6 |
Product Name |
rac-(1R,2S)-2-(4-bromophenyl)cyclopentan-1-ol, trans |
Molecular Formula |
C11H13BrO |
Molecular Weight |
241.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
